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Compound of Interest

Compound Name: 2-Cyclopentylethanol

Cat. No.: B041590 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Cyclopentylethanol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the substance's Safety

Data Sheet (SDS). Personnel handling 2-Cyclopentylethanol should be equipped with

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

glasses, and a laboratory coat. All handling of this chemical should occur in a well-ventilated

area, preferably within a chemical fume hood.

2-Cyclopentylethanol is classified as a combustible liquid, so it is crucial to keep it away from

heat, sparks, open flames, and other ignition sources.[1] In case of a fire, use dry sand, dry

chemical, or alcohol-resistant foam to extinguish it.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Cyclopentylethanol, which is

essential for a comprehensive risk assessment prior to handling and disposal.
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Property Value

Molecular Formula C₇H₁₄O

Molecular Weight 114.19 g/mol [2]

CAS Number 766-00-7[2]

Appearance Colorless Liquid[1][3]

Boiling Point 174.4 ± 8.0 °C at 760 mmHg[4]

Flash Point 70.4 ± 8.6 °C[4]

Density 0.9 ± 0.1 g/cm³[4]

Step-by-Step Disposal Protocol
The proper disposal of 2-Cyclopentylethanol must be carried out in accordance with

institutional guidelines and local regulations. The following protocol provides a general

framework for its disposal as a chemical waste.

Experimental Protocol
1. Waste Identification and Segregation:

Identify waste containing 2-Cyclopentylethanol as a non-halogenated organic solvent

waste.

It is critical to segregate this waste stream from other types of chemical waste, such as

halogenated solvents, aqueous waste, and solid waste, to ensure proper disposal and to

prevent potentially hazardous reactions.

2. Waste Collection and Containment:

Use a designated, properly labeled, and leak-proof waste container for the collection of 2-
Cyclopentylethanol waste.

The container must be compatible with the chemical. High-density polyethylene (HDPE) or

glass containers are generally suitable.
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Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name,

"2-Cyclopentylethanol." List any other constituents of the waste in the container.

Keep the waste container securely sealed when not in use to prevent the release of vapors.

3. Storage of Chemical Waste:

Store the waste container in a designated satellite accumulation area that is well-ventilated

and away from sources of ignition.[1][4]

The storage area should be cool and dry.[1]

4. Final Disposal:

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.[1]

Do not attempt to dispose of 2-Cyclopentylethanol by pouring it down the drain or mixing it

with general laboratory trash.

The approved method of disposal is typically incineration at a licensed waste disposal facility.

[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Cyclopentylethanol.
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Start: 2-Cyclopentylethanol Waste Generated
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(Non-Halogenated Organic)

Select Appropriate Waste Container
(Labeled, Leak-proof)
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Accumulation Area
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End: Approved Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Cyclopentylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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